![molecular formula C8H18Cl2N2 B6184404 rac-(1R,4R,5R)-N,N-dimethyl-2-azabicyclo[2.2.1]heptan-5-amine dihydrochloride CAS No. 2624108-32-1](/img/no-structure.png)
rac-(1R,4R,5R)-N,N-dimethyl-2-azabicyclo[2.2.1]heptan-5-amine dihydrochloride
Overview
Description
Rac-(1R,4R,5R)-N,N-dimethyl-2-azabicyclo[2.2.1]heptan-5-amine dihydrochloride, commonly referred to as racemic DMAA, is a medication used in laboratory experiments and scientific research. It is a synthetic stimulant drug, structurally similar to amphetamine, and is sometimes referred to as “geranium extract.” DMAA was first synthesized in the 1950s and has been used in a variety of scientific applications, including as a stimulant, a vasoconstrictor, and a sympathomimetic.
Mechanism of Action
DMAA acts as a sympathomimetic, stimulating the sympathetic nervous system and increasing the release of norepinephrine and epinephrine. It also acts as a vasoconstrictor, constricting blood vessels and increasing blood pressure. The exact mechanism of action of DMAA is not fully understood, but it is thought to act on the central nervous system, possibly by increasing dopamine and serotonin levels.
Biochemical and Physiological Effects
DMAA has been found to increase heart rate and blood pressure, as well as to reduce appetite. It has also been found to increase alertness and focus, and to improve physical performance. It has been found to increase the release of norepinephrine and epinephrine, and to increase dopamine and serotonin levels in the brain.
Advantages and Limitations for Lab Experiments
The main advantage of using DMAA in laboratory experiments is its relatively low cost and easy availability. It is also relatively easy to synthesize, and can be synthesized in a variety of forms. However, there are some limitations to using DMAA in laboratory experiments, including its potential for toxicity and its potential for abuse.
Future Directions
Future research into DMAA should focus on understanding its mechanism of action and its potential for toxicity. Additionally, research should focus on developing safer and more effective forms of DMAA for use in laboratory experiments. Other potential areas of research include studying the effects of DMAA on the central nervous system, and its potential as a treatment for ADHD. Finally, research should focus on the potential for DMAA to be used as an anorectic agent, and its potential for use in weight loss.
Synthesis Methods
DMAA is synthesized from the reaction of 1,4-dimethoxybenzene and 2-amino-5-methylheptane in the presence of an acid catalyst. This reaction produces a racemic mixture of DMAA, with the 1R, 4R, and 5R stereoisomers predominating. The dihydrochloride salt of the mixture is then isolated and used in scientific research.
Scientific Research Applications
DMAA is used in a variety of scientific research applications. It has been used as a stimulant, a vasoconstrictor, and a sympathomimetic. It has been studied for its effects on blood pressure and heart rate, and its potential as an anorectic agent. It has also been studied for its effects on the central nervous system and its potential as a treatment for attention deficit hyperactivity disorder (ADHD).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,4R,5R)-N,N-dimethyl-2-azabicyclo[2.2.1]heptan-5-amine dihydrochloride involves the conversion of a starting material into the target compound through a series of chemical reactions.", "Starting Materials": [ "1,4-cyclohexadiene", "N,N-dimethylformamide", "sodium hydride", "methyl iodide", "hydrochloric acid", "ethanol" ], "Reaction": [ "1. Conversion of 1,4-cyclohexadiene to 1,4-cyclohexadiene-1-carboxylic acid through ozonolysis and oxidative workup.", "2. Conversion of 1,4-cyclohexadiene-1-carboxylic acid to 1,4-cyclohexadiene-1-carboxamide through reaction with N,N-dimethylformamide and sodium hydride.", "3. Conversion of 1,4-cyclohexadiene-1-carboxamide to rac-(1R,4R,5R)-N,N-dimethyl-2-azabicyclo[2.2.1]heptan-5-amine through reaction with methyl iodide and hydrochloric acid in ethanol.", "4. Formation of rac-(1R,4R,5R)-N,N-dimethyl-2-azabicyclo[2.2.1]heptan-5-amine dihydrochloride through reaction with hydrochloric acid." ] } | |
CAS RN |
2624108-32-1 |
Product Name |
rac-(1R,4R,5R)-N,N-dimethyl-2-azabicyclo[2.2.1]heptan-5-amine dihydrochloride |
Molecular Formula |
C8H18Cl2N2 |
Molecular Weight |
213.1 |
Purity |
95 |
Origin of Product |
United States |
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